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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257 Get Quote

A Search for "Regelinol" Yields No Direct Results; Pivoting to the Closely Related "Reelin"

Signaling Pathway

Initial searches for "Regelinol" in the context of preclinical research did not yield specific

information on a compound with this name. The search results consistently point towards

"Reelin," a critical protein involved in neuronal development and signaling. It is possible that

"Regelinol" is a novel compound not yet widely documented, a proprietary name, or a

misspelling of "Reelin" or a related molecule.

Given the absence of data for "Regelinol," this document will focus on the preclinical

understanding of the Reelin signaling pathway, which is likely relevant to the user's interest.

The following sections provide an overview of this pathway, its components, and general

considerations for preclinical research in this area. Due to the lack of specific data for

"Regelinol," the requested quantitative data tables and detailed experimental protocols for

dosage and administration cannot be provided.

The Reelin Signaling Pathway
The Reelin signaling pathway is crucial for the proper migration of neurons during brain

development and has been implicated in various neurological disorders.[1][2][3] The core

components of this pathway include the extracellular glycoprotein Reelin, its receptors, and

intracellular adapter proteins.
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Reelin is secreted into the extracellular matrix and binds to two members of the low-density

lipoprotein receptor family: the Very-Low-Density Lipoprotein Receptor (VLDLR) and the

Apolipoprotein E Receptor 2 (ApoER2).[1][2][4] This binding event triggers a cascade of

intracellular signaling events.

Upon Reelin binding, the intracellular adapter protein Disabled-1 (Dab1) becomes

phosphorylated.[1][3] Dab1 is associated with the cytoplasmic tails of VLDLR and ApoER2.[4]

The phosphorylation of Dab1 is a critical step that activates downstream signaling cascades,

ultimately influencing the neuronal cytoskeleton and leading to the proper positioning of

migrating neurons.[1]

The Reelin signaling pathway is not only active during development but also plays a role in

synaptic plasticity, dendritic growth, and spine formation in the adult brain.[2][3] Dysregulation

of this pathway has been linked to conditions such as lissencephaly, autism, schizophrenia,

and Alzheimer's disease.[2][3]

Visualizing the Reelin Signaling Pathway

The following diagram illustrates the canonical Reelin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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